Cas no 345-55-1 (Ethanone,1-(2'-fluoro[1,1'-biphenyl]-4-yl)-)

• Product Name: Ethanone,1-(2'-fluoro[1,1'-biphenyl]-4-yl)-
• CAS No: 345-55-1
• MF: C₁₄H₁₁FO
• MW: 214.234947443008
• CID: 318802
• PubChem ID: 67662
• Update Time: 2025-04-19

Ethanone,1-(2'-fluoro[1,1'-biphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2'-fluoro[1,1'-biphenyl]-4-yl)-
• 2'-fluoro-4-biphenylyl-methyl-ketone
• 4-acetyl-2'-fluor-1,1'-biphenyl
• 4-acetyl-2'-fluorobiphenyl
• EINECS 206-461-6
• Ethanone, 1-(2'-fluoro[1,1'-biphenyl]-4-yl)-
• DTXSID40188058
• 4'-(2-Fluorophenyl)acetophenone
• 1-(2'-Fluoro[1,1'-biphenyl]-4-yl)ethanone #
• 1-[2'-FLUORO(1,1'-BIPHENYL)-4-YL]ETHAN-1-ONE
• 1-(2'-Fluoro-[1,1'-biphenyl]-4-yl)ethanone
• 1-(2'-Fluoro[1,1'-biphenyl]-4-yl)ethanone
• 1-(2'-Fluoro(1,1'-biphenyl)-4-yl)ethan-1-one
• SCHEMBL6191307
• AKOS004117522
• BB 0222507
• 345-55-1
• 1-(2'-fluoro-biphenyl-4-yl)-ethanone
• 4'-(o-Fluorophenyl)acetophenone
• 4'-(2-fluorophenyl)-acetophenone
• 4-(2-Fluorophenyl)acetophenone
• Acetophenone, 4'-(o-fluorophenyl)-
• NS00042349

• Inchi： 1S/C14H11FO/c1-10(16)11-6-8-12(9-7-11)13-4-2-3-5-14(13)15/h2-9H,1H3
• InChI Key： PASUFCLLJYIBHP-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 214.07900
• Monoisotopic Mass: 214.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.124
• Boiling Point: 319.3°Cat760mmHg
• Flash Point: 131.5°C
• Refractive Index: 1.552
• PSA: 17.07000
• LogP: 3.69530